Cas no 2538-76-3 (Piperidine,1,1'-(phenylmethylene)bis-)

Piperidine,1,1'-(phenylmethylene)bis- structure
2538-76-3 structure
Product Name:Piperidine,1,1'-(phenylmethylene)bis-
CAS No:2538-76-3
MF:C17H26N2
MW:258.401744365692
CID:264449
PubChem ID:95247
Update Time:2025-04-19

Piperidine,1,1'-(phenylmethylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1,1'-(phenylmethylene)bis-
    • 1-[phenyl(piperidin-1-yl)methyl]piperidine
    • (dipiperidinomethyl)benzene
    • (phenylpiperidylmethyl)piperidine
    • 1,1'-(phenylmethanediyl)dipiperidine
    • 1,1'-Benzyliden-di-piperidin
    • 1,1'-Benzylidenedipiperidine
    • 1,1'-phenylmethanediyl-bis-piperidine
    • AC1L3TVR
    • BRN 0384492
    • Oprea1_593534
    • Piperidine, 1,1'-benzylidenedi-
    • Piperidine,1'-benzylidenedi-
    • NSC 25557
    • 1-[phenyl(1-piperidinyl)methyl]piperidine
    • DTXSID50180028
    • Piperidine, 1,1'-(phenylmethylene)bis-
    • AKOS002163665
    • WLN: T6NTJ AYR&- AT6NTJ
    • 2538-76-3
    • Benzaldipiperidin
    • NSC25557
    • NSC-25557
    • 5-20-02-00310 (Beilstein Handbook Reference)
    • Piperidine,1'-(phenylmethylene)bis-
    • Inchi: 1S/C17H26N2/c1-4-10-16(11-5-1)17(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1,4-5,10-11,17H,2-3,6-9,12-15H2
    • InChI Key: SBCQLLZYDKXTLE-UHFFFAOYSA-N
    • SMILES: N1(CCCCC1)C(C1C=CC=CC=1)N1CCCCC1

Computed Properties

  • Exact Mass: 258.20978
  • Monoisotopic Mass: 258.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 1.047
  • Boiling Point: 340.2°Cat760mmHg
  • Flash Point: 145.9°C
  • Refractive Index: 1.565
  • PSA: 6.48
  • LogP: 3.53280

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